Cas no 654671-13-3 (Benzenemethanol, 3,5-bis[(phenylthio)methyl]-)
654671-13-3 structure
Product Name:Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
CAS No:654671-13-3
MF:C21H20OS2
MW:352.512903213501
CID:1688238
Update Time:2024-09-03
Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
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- Inchi: 1S/C21H20OS2/c22-14-17-11-18(15-23-20-7-3-1-4-8-20)13-19(12-17)16-24-21-9-5-2-6-10-21/h1-13,22H,14-16H2
- InChI Key: UEOZCCNQQKVBSV-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(CSC2=CC=CC=C2)=CC(CSC2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 352.0957
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 537.5±50.0 °C(Predicted)
- PSA: 20.23
- pka: 14.46±0.10(Predicted)
Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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